benzyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate

• IUPAC Name: benzyl 2-(3-nitro-1,2,4-triazol-1-yl)acetate
• InChI: InChI=1S/C11H10N4O4/c16-10(19-7-9-4-2-1-3-5-9)6-14-8-12-11(13-14)15(17)18/h1-5,8H,6-7H2
• InChI Key: NPECHOQHFXRDRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)CN2C=NC(=N2)[N+](=O)[O-]
• Molecular Formula: C11H10N4O4
• Molecular Weight: 262.22 g/mol

Description

Benzyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. In

Scientific Research Applications

Synthesis of Complex Organic Molecules

One of the primary applications of benzyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate is in the synthesis of complex organic molecules. It serves as a precursor or an intermediate in various synthetic routes aimed at producing novel organic compounds. For instance, the compound can participate in reactions leading to the formation of triazole Schiff bases, which have been investigated for their corrosion inhibition properties on mild steel in acid media, showcasing the importance of such molecules in materials science and corrosion engineering (Turuvekere K. Chaitra et al., 2015).

Pharmacological Research

In pharmacological research, derivatives of this compound have been synthesized and evaluated for various biological activities. For example, benzimidazole derivatives, closely related to the structural motif of benzyl triazol acetates, have been synthesized and assessed for anti-tubercular and antimicrobial activities. Such studies are pivotal in the discovery of new drugs and therapeutic agents, underscoring the compound's utility in medicinal chemistry (M. Maste et al., 2011).

Materials Science and Catalysis

Additionally, this compound and its derivatives find applications in materials science and catalysis. For instance, metal-organic frameworks (MOFs) synthesized using related triazole compounds have demonstrated promising catalytic properties for chemical transformations. These MOFs can facilitate a range of chemical reactions, highlighting the versatility of triazole-based compounds in catalysis and materials design (Ying Zhao et al., 2013).

Organic Synthesis and Chemical Transformations

In organic synthesis, the structural features of this compound make it an ideal candidate for the development of novel synthetic methodologies. For example, its utilization in the synthesis of 1,3-diaryltriazenes demonstrates its capacity to undergo chemical transformations that result in compounds with potent antitumor properties, thereby contributing to the field of anticancer drug development (T. Čimbora-Zovko et al., 2011).

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives often involves forming hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Safety and Hazards

Safety and hazards of 1,2,4-triazole derivatives can vary depending on the specific compound. Some compounds may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions in the research of 1,2,4-triazole derivatives could involve the discovery and development of more effective and potent compounds for various applications, including as anticancer agents.